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Compound of Interest

Compound Name: 2-Quinolinethiol

Cat. No.: B1301133

An In-depth Technical Guide to 2-Quinolinethiol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Quinolinethiol (also known as
guinoline-2-thiol), a heterocyclic compound of significant interest in medicinal chemistry,
materials science, and analytical chemistry. The document details its chemical and physical
properties, established synthesis protocols, biological activities, and key applications.

Core Properties of 2-Quinolinethiol

2-Quinolinethiol is an aromatic sulfur-containing heterocyclic compound.[1] Its chemical
identity and core properties are summarized below.

Chemical Identification

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1301133?utm_src=pdf-interest
https://www.benchchem.com/product/b1301133?utm_src=pdf-body
https://www.benchchem.com/product/b1301133?utm_src=pdf-body
https://www.benchchem.com/product/b1301133?utm_src=pdf-body
https://www.benchchem.com/product/b1301133?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Enduring_Scaffold_A_Technical_Guide_to_the_Discovery_and_Applications_of_Quinoline_2_thiol_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 2637-37-8[2][3][4]1[5]
Molecular Formula CoH7NS[2][3][4][6]
Molecular Weight 161.22 g/mol [2][3][4][6]
IUPAC Name Quinoline-2-thiol[3]

2-Mercaptoquinoline, Quinoline-2(1H)-thione,

Synonyms ) o )
1,2-Dihydro-2-quinolinethione[6][7]

InChl Key KXZSVYHFYHTNBI-UHFFFAOY SA-N[3][8]

| SMILES | Sclccc2cccecec2nl[3][8] |

Physicochemical Properties

Property Value Source
Melting Point 174-176 °C [41[6][°]
- ) 261.1 °C @ 760 mmHg 178 °C
Boiling Point [6]119]
@ 0.5 Torr
Density 1.27 g/cm3 [6]
Appearance Yellow to orange powder 9]

pK1: -1.44 (+1); pK2: 10.21 (0)
pKa [9]
(at 20°C)

| LogP | 2.52350 |[6] |

A notable characteristic of 2-Quinolinethiol is its existence in a tautomeric equilibrium with its
thione form, quinoline-2(1H)-thione.[1][7] Spectroscopic and computational studies indicate that
the thione form is the predominant tautomer in solution.[1][10] This tautomerism is critical to its
reactivity and its mode of interaction with biological targets.[1]
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Synthesis Methodologies and Experimental
Protocols

Several reliable methods for the synthesis of the 2-quinolinethiol scaffold have been reported.

[7] The selection of a specific route often depends on the availability of starting materials and

the desired substitution patterns on the quinoline ring.[7]

Method 1: Synthesis from Quinoline N-Oxides

This modern, metal-free approach utilizes readily available quinoline N-oxides and thiourea to

produce 2-quinolinethiones with high regioselectivity and in good to excellent yields.[7][11] The

reaction proceeds under mild conditions.[7][11]

Experimental Protocol:

Dissolve the corresponding quinoline N-oxide (1.0 mmol) in acetonitrile (MeCN, 5 mL).[7]
Add thiourea (2.0 mmol, 2.0 equiv.) to the solution.[7]

Cool the mixture to 0 °C in an ice bath.[7]

Slowly add triflic anhydride (2.0 mmol, 2.0 equiv.) to the stirred mixture.[7]

Allow the reaction to warm to room temperature and continue stirring for the required time
(monitored by TLC).[7]

Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate (NaHCOs).[7]

Extract the aqueous layer with dichloromethane (CH2Clz, 3 x 10 mL).[7]

Combine the organic layers, dry over anhydrous sodium sulfate (Na2S0Oa), filter, and
concentrate under reduced pressure.[7]

Purify the crude product by column chromatography on silica gel to yield the desired
quinoline-2-thione.[7]
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Workflow: Synthesis from Quinoline N-Oxides

Reaction Setup
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Caption: Workflow for the synthesis of 2-Quinolinethiol from Quinoline N-Oxides.
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Method 2: Synthesis from 2-Chloroquinoline Derivatives

A classical and robust method involves the nucleophilic substitution of a chlorine atom at the 2-
position of the quinoline ring with a sulfur nucleophile, such as sodium sulfide.[7]

Experimental Protocol:

Dissolve the 2-chloroquinoline derivative (e.g., 2-chloroquinoline-3-carbaldehyde, 1.0 mmol)
in dry N,N-dimethylformamide (DMF, 5 mL).[7]

e Add powdered sodium sulfide (NazS, 1.5 mmol, 1.5 equiv.).[7]

 Stir the reaction mixture at room temperature for 1-2 hours, monitoring progress by Thin
Layer Chromatography (TLC).[7]

o After completion, pour the reaction mixture into ice-water.[7]
 Acidify the mixture with acetic acid to precipitate the product.[7]

« Filter the resulting precipitate, wash thoroughly with water, and dry to obtain the 2-
quinolinethiol derivative.[7]
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Workflow: Synthesis from 2-Chloroquinolines
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Caption: Workflow for the synthesis of 2-Quinolinethiol from 2-Chloroquinolines.
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Biological Activities and Applications in Drug
Discovery

The quinoline scaffold is a privileged structure in medicinal chemistry, and 2-quinolinethiol
derivatives have been extensively studied for their wide-ranging pharmacological activities.[1]
[12]

Data on Biological Activities

.. ] Example
Activity Target/Mechanism o References
Application

DNA intercalation,
. Development of
Topoisomerase
novel

Anticancer inhibition, . [1][8][13]
chemotherapeutic

Induction of
) agents
apoptosis
Effective against
) ] Plasmodium ) )
Antimalarial Combating malaria [1]

falciparum, including

drug-resistant strains

. . ) ) Development of new
Antibacterial Various mechanisms o [12][14]
antibiotics

| JAK2/STATS3 Inhibition | Inhibition of the JAK2/STATS3 signaling pathway | Potential anti-breast
cancer activity |[10] |

Mechanism of Action: DNA Intercalation &
Topoisomerase Inhibition

The planar structure of the quinoline ring allows certain derivatives to insert themselves
between the base pairs of DNA (intercalation).[1] This action can disrupt critical cellular
processes like DNA replication and transcription.[1] Furthermore, some derivatives act as
inhibitors of topoisomerase enzymes, which are vital for managing DNA topology during cell
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division.[1] This dual-action potential makes them attractive candidates for anticancer drug
development.

Conceptual Pathway: Anticancer Mechanism
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Caption: Anticancer action via DNA intercalation and topoisomerase inhibition.

Other Applications

Beyond medicine, 2-quinolinethiol derivatives serve as effective fluorescent sensors for
detecting metal ions and changes in pH.[1][10] The thiol group can chelate with metal ions,
causing a detectable change in the molecule's fluorescence.[1] The compound has also been
used in electrochemical studies.[8]

Safety and Handling

2-Quinolinethiol is classified as a hazardous substance and requires careful handling in a
laboratory setting.[15]

GHS Hazard Information
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Category Code Description

Causes serious eye
Eye Irrit. 2 Skin Irrit. 2 irritation Causes skin
STOT SE 3 irritation May cause

respiratory irritation

Classification

Signal Word Warning

Causes skin irritation, Causes
Hazard Statements H315, H319, H335 serious eye irritation, May
cause respiratory irritation

| Precautionary Statements| P261, P264, P271, P280, P302+P352, P305+P351+P338 | Avoid
breathing vapors, wash skin thoroughly after handling, use in a well-ventilated area, wear
protective equipment, specific first aid measures.[8][15] |

Handling Recommendations:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (safety goggles).[15][16] A NIOSH/MSHA approved respirator (e.g., N95
dust mask) should be used if exposure limits are exceeded or irritation is experienced.[16]

» Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
[15] Ensure eyewash stations and safety showers are readily accessible.[17]

» Storage: Store in a well-ventilated place with the container tightly closed.[15][16]
Recommended storage temperature is 2-8°C under an inert atmosphere.[5][9]

» Fire Safety: The compound is a combustible solid. In case of fire, use carbon dioxide,
powder, or water spray.[16] Thermal decomposition can release toxic vapors of nitrogen
oxides (NOx) and sulfur oxides (SOXx).[6]

Conclusion

2-Quinolinethiol and its derivatives are a versatile and enduring class of heterocyclic
compounds.[1] Their synthetic accessibility, coupled with a rich and tunable range of biological
and photophysical properties, ensures their continued importance.[1][11] From foundational
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roles in the development of new therapeutic agents to applications in materials science and
analytical sensing, these molecules present ongoing opportunities for innovation in scientific
research.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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